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Compound of Interest

Compound Name: Voriconazole EP impurity D-d3

Cat. No.: B12423115

This document provides essential safety and logistical guidance for the proper disposal of
Voriconazole EP impurity D-d3, tailored for research, scientific, and drug development
professionals. The procedures outlined below are based on the known hazards of structurally
similar compounds and general best practices for laboratory chemical waste management.

Essential Safety Information

A specific Safety Data Sheet (SDS) for Voriconazole EP impurity D-d3 is not readily available
in the provided search results. However, an SDS for the closely related deuterated compound,
Voriconazole-d3, outlines significant hazards that should be assumed for Voriconazole EP
impurity D-d3. Voriconazole EP Impurity D is a known impurity and stereoisomer of the
antifungal drug Voriconazole.[1][2] Therefore, handling and disposal must proceed with the
assumption that this compound is hazardous.

Primary Hazards:

Acute Oral Toxicity: The compound is considered toxic if swallowed.

Long-Term Health Effects: It is suspected of causing cancer and may damage fertility or the
unborn child.

Organ Damage: Repeated oral exposure may cause damage to the liver.

Environmental Hazard: The substance is very toxic to aquatic life, with long-lasting effects.
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Quantitative Hazard Summary

The hazard classifications for the related compound Voriconazole-d3 are summarized below

and should be applied when handling Voriconazole EP impurity D-d3.

Hazard Classification GHS Category Hazard Statement
Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 . )
fertility or the unborn child
- . H373: May cause damage to
Specific Target Organ Toxicity ]
Category 2 the liver through prolonged or
(Repeated Exposure)
repeated exposure
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects

Detailed Disposal Protocol

This step-by-step protocol ensures the safe handling and disposal of Voriconazole EP

impurity D-d3 waste in a laboratory setting.

¢ Risk Assessment & Preparation:

o Before beginning work, conduct a risk assessment for the procedure.

o Ensure a designated hazardous waste accumulation area is available.

o Prepare all necessary waste containers and labels in advance.

o Don Personal Protective Equipment (PPE):
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o Wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and
chemical-resistant gloves (nitrile is a common choice).

o All handling of the solid compound should be done in a certified chemical fume hood to
prevent inhalation of dust particles.

o Waste Segregation:

o Solid Waste: Collect all materials contaminated with Voriconazole EP impurity D-d3. This
includes:

» Unused or expired pure compound.
» Contaminated consumables such as weighing boats, pipette tips, and centrifuge tubes.
» Contaminated PPE (e.g., gloves).

o Place these items into a dedicated, robust, and sealable hazardous waste container
labeled for solid chemical waste.

o Liquid Waste: If the impurity is in a solvent, collect it in a separate, clearly labeled
hazardous liquid waste container.

o DO NOT dispose of this material down the drain, as it is very toxic to aquatic life.
o Waste Container Labeling:
o Immediately label the waste container with a hazardous waste tag.

o The label must include:

The full chemical name: "Voriconazole EP impurity D-d3"

The words "Hazardous Waste"

Signal Word: "Danger"

Hazard Pictograms: Skull and Crossbones, Health Hazard, Environment.
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= Alist of the primary hazards (Toxic, Carcinogen, Reproductive Toxin, Environmental
Hazard).

» The date waste was first added (accumulation start date).
e Temporary Storage:
o Keep the hazardous waste container sealed at all times, except when adding waste.

o Store the container in a designated, secure, and well-ventilated satellite accumulation area
that is inaccessible to unauthorized personnel.

o Ensure it is stored away from incompatible materials.
e Final Disposal:

o Arrange for the disposal of the waste through your institution's Environmental Health &
Safety (EHS) department or a licensed hazardous waste contractor.

o Follow all institutional, local, and national regulations for the disposal of toxic and

environmentally hazardous materials.

Disposal Workflow Diagram
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Step 1: Preparation

Identify Need to Dispose of
Voriconazole EP Impurity D-d3

l

Wear Full PPE
(Lab Coat, Gloves, Goggles)
in a Fume Hood

Step 2: S vegregation

Determine Waste Form

Soljd / Contaminated Liquid
Solution
Place in 'Solid Hazardous Place in 'Liquid Hazardous
Waste' Container Waste' Container

Step 3: Storage & Disgosal

Securely Seal and Label Container
with Chemical Name & Hazards

Store in Designated Secure
Satellite Accumulation Area

Contact EHS for Pickup and
Final Disposal

Disposal Complete

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe disposal of Voriconazole EP impurity D-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Voriconazole EP Impurity D | 137234-63-0 [chemicea.com]
e 2. bocsci.com [bocsci.com]

 To cite this document: BenchChem. [Proper Disposal Procedures for Voriconazole EP
Impurity D-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423115#voriconazole-ep-impurity-d-d3-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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